10.1039/C2RA01263D | The low-temperature (400 °C) coating of few-layer graphene on porous Li4Ti5O12viaC28H16Br2pyrolysis for lithium-ion batteries†

The low-temperature (400 °C) coating of few-layer graphene on porous Li4Ti5O12viaC28H16Br2pyrolysis for lithium-ion batteries†

RSC Advances Pub Date: 2012-01-10 DOI: 10.1039/C2RA01263D

Abstract

Porous Li₄Ti₅O₁₂ coated with few-layer graphene was prepared via the low-temperature pyrolysis of C₂₈H₁₆Br₂ at 400 °C. The coating layer was very thin and uniform. The coated sample shows superior Li storage performance compared with the as-prepared sample. Capacities of 131 and 104 mA h g⁻¹ can be reached at current rates of 5 and 10 C, respectively. Moreover, cyclic performance is significantly improved after coating. The capacity decreases from 144.6 to 124.4 mA h g⁻¹ after 2400 cycles at a current rate of 2 C in a half cellversusLi/Li⁺, with high capacity retention of 86%.

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